Quinolinic acid
Quinolinic acid
Quinolinic acid is a pyridinedicarboxylic acid that is pyridine substituted by carboxy groups at positions 2 and 3. It is a metabolite of tryptophan. It has a role as a NMDA receptor agonist, a human metabolite, a mouse metabolite and an Escherichia coli metabolite. It is a conjugate acid of a quinolinate(1-) and a quinolinate.
Quinolinic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Quinolinic acid is a natural product found in Homo sapiens, Garcinia mangostana, and other organisms with data available.
Quinolinic Acid is an intermediate product of the kynurenine pathway, which is responsible for the conversion of the amino acid tryptophan into nicotinamide adenine dinucleotide, with potential neurotoxic activity. If produced in excess, quinolinic acid can cross the blood-brain barrier (BBB) and function as an N-methyl-D-aspartate (NMDA) receptor agonist, which may lead to both neuronal damage and neurodegenerative brain disease. The NMDA receptor, a heterotetrameric, ligand-gated and voltage-dependent glutamate receptor, is critical for synaptic plasticity, learning and memory.
Quinolinic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
A metabolite of tryptophan with a possible role in neurodegenerative disorders. Elevated CSF levels of quinolinic acid are correlated with the severity of neuropsychological deficits in patients who have AIDS.
Quinolinic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Quinolinic acid is a natural product found in Homo sapiens, Garcinia mangostana, and other organisms with data available.
Quinolinic Acid is an intermediate product of the kynurenine pathway, which is responsible for the conversion of the amino acid tryptophan into nicotinamide adenine dinucleotide, with potential neurotoxic activity. If produced in excess, quinolinic acid can cross the blood-brain barrier (BBB) and function as an N-methyl-D-aspartate (NMDA) receptor agonist, which may lead to both neuronal damage and neurodegenerative brain disease. The NMDA receptor, a heterotetrameric, ligand-gated and voltage-dependent glutamate receptor, is critical for synaptic plasticity, learning and memory.
Quinolinic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
A metabolite of tryptophan with a possible role in neurodegenerative disorders. Elevated CSF levels of quinolinic acid are correlated with the severity of neuropsychological deficits in patients who have AIDS.
Brand Name:
Vulcanchem
CAS No.:
89-00-9
VCID:
VC20785197
InChI:
InChI=1S/C7H5NO4/c9-6(10)4-2-1-3-8-5(4)7(11)12/h1-3H,(H,9,10)(H,11,12)
SMILES:
C1=CC(=C(N=C1)C(=O)O)C(=O)O
Molecular Formula:
C7H5NO4
Molecular Weight:
167.12 g/mol
Quinolinic acid
CAS No.: 89-00-9
Cat. No.: VC20785197
Molecular Formula: C7H5NO4
Molecular Weight: 167.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Quinolinic acid is a pyridinedicarboxylic acid that is pyridine substituted by carboxy groups at positions 2 and 3. It is a metabolite of tryptophan. It has a role as a NMDA receptor agonist, a human metabolite, a mouse metabolite and an Escherichia coli metabolite. It is a conjugate acid of a quinolinate(1-) and a quinolinate. Quinolinic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Quinolinic acid is a natural product found in Homo sapiens, Garcinia mangostana, and other organisms with data available. Quinolinic Acid is an intermediate product of the kynurenine pathway, which is responsible for the conversion of the amino acid tryptophan into nicotinamide adenine dinucleotide, with potential neurotoxic activity. If produced in excess, quinolinic acid can cross the blood-brain barrier (BBB) and function as an N-methyl-D-aspartate (NMDA) receptor agonist, which may lead to both neuronal damage and neurodegenerative brain disease. The NMDA receptor, a heterotetrameric, ligand-gated and voltage-dependent glutamate receptor, is critical for synaptic plasticity, learning and memory. Quinolinic acid is a metabolite found in or produced by Saccharomyces cerevisiae. A metabolite of tryptophan with a possible role in neurodegenerative disorders. Elevated CSF levels of quinolinic acid are correlated with the severity of neuropsychological deficits in patients who have AIDS. |
|---|---|
| CAS No. | 89-00-9 |
| Molecular Formula | C7H5NO4 |
| Molecular Weight | 167.12 g/mol |
| IUPAC Name | pyridine-2,3-dicarboxylic acid |
| Standard InChI | InChI=1S/C7H5NO4/c9-6(10)4-2-1-3-8-5(4)7(11)12/h1-3H,(H,9,10)(H,11,12) |
| Standard InChI Key | GJAWHXHKYYXBSV-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(N=C1)C(=O)O)C(=O)O |
| Canonical SMILES | C1=CC(=C(N=C1)C(=O)O)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Colorform | Crystals Monoclinic crystals from wate |
| Melting Point | 228.5 °C 190 °C |
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